AT-004

• Molecular Formula: C22H32N2
• Molecular Weight: 324.512
• IUPAC Name: 1-(1-((1s,4s)-4-Isopropylcyclohexyl)piperidin-4-yl)-1H-indole
• InChI: InChI=1S/C22H32N2/c1-17(2)18-7-9-20(10-8-18)23-14-12-21(13-15-23)24-16-11-19-5-3-4-6-22(19)24/h3-6,11,16-18,20-21H,7-10,12-15H2,1-2H3/t18-,20+
• InChI Key: RUVSOGDMGUPNJT-PUZFROQSSA-N
• SMILES: CC([C@@H]1CC[C@H](N2CCC(N3C=CC4=C3C=CC=C4)CC2)CC1)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: AT-004; AT004; AT 004

Description

AT-004 is a novel nociceptin opioid receptor (NOP) partial agonist.

Scientific Research Applications

Advanced Test Reactor National Scientific User Facility

• Research in Nuclear Science and Technology : The Advanced Test Reactor (ATR) National Scientific User Facility focuses on supporting U.S. research in nuclear science and technology. This facility assists in basic and applied nuclear research and development, advancing the nation’s energy security needs. Key to this effort is the development of new in-pile instrumentation techniques for real-time measurements of key parameters during irradiation. This includes the design and implementation of new sensors for temperature measurement and other critical data during various irradiation scenarios in the ATR (Rempe et al., 2011).

Alzheimer’s Disease Research

• Biological Definition and Biomarker Research : The National Institute on Aging and Alzheimer's Association Research Framework focuses on defining Alzheimer’s disease by its underlying pathologic processes, which can be documented by postmortem examination or in vivo by biomarkers. This approach emphasizes the diagnosis of Alzheimer’s with biomarkers in living persons, grouped into categories of β amyloid deposition, pathologic tau, and neurodegeneration [AT(N)]. The framework is designed for research and not routine clinical care, and it seeks to create a common language for hypothesis testing about different pathologic processes and cognitive symptoms (Jack et al., 2018).

Accident Tolerant Fuel in Nuclear Reactors

• R&D Methodology for Practical Use : Research and development methodology for the practical use of accident-tolerant fuel (ATF) in commercial light water reactors has been a focus area. This involves evaluating the R&D-metrics and attributes of candidate ATF-concepts and identifying gaps between current R&D status and targeted practical use. The goal is to develop an efficient R&D track toward practical use, with a focus on technology readiness levels and attribute guides for evaluations (Kurata, 2016).

Tracer Applications in Geosciences

• Noble Gas Radionuclides in Environmental Studies : Noble gas radionuclides like 81Kr, 85Kr, and 39Ar are used in geoscience studies due to their ideal chemical and physical properties. Advances in Atom Trap Trace Analysis (ATTA) enable routine measurements of these isotopes, useful in determining groundwater residence times, dating old glacial ice, and studying ocean water masses to understand circulation pathways and residence times (Lu et al., 2013).

Advanced Tokamak Research in Plasma Physics

• Steady-State High Performance Operation : Advanced tokamak (AT) research in devices like DIII-D aims to provide a scientific basis for steady-state high-performance operation in future fusion reactors. This requires integrated control of current and pressure profiles and active stability control. The research has led to significant progress in developing non-inductive current drive methods, improving plasma shaping and profile control, and enhancing overall plasma performance (Greenfield et al., 2004).

In-Pile Instrumentation for Nuclear Reactors

• Sensor Development and Real-Time Measurements : A key component of the ATR NSUF effort is to develop sensors capable of providing real-time measurements during irradiation. This includes the development of advanced methods for detecting temperature, fuel thermal conductivity, and changes in sample geometry. Such advancements in sensor technology are crucial for enhancing the safety and efficiency of nuclear reactors (Rempe et al., 2009).